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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of 2,4-dichloroquinoline-3-carbonitrile (CAS No: 69875-54-3). This
document is intended to serve as a valuable resource for researchers and professionals
engaged in drug discovery and development, particularly in the field of oncology. The guide
summarizes available data on its chemical structure, properties, and reactivity, with a focus on
its potential as a cytotoxic agent. Due to the limited availability of specific experimental data in
publicly accessible literature, this guide also draws comparisons with the closely related
compound, 2,4-dichloroquinoline, to provide a broader context for its potential characteristics.

Chemical and Physical Properties

2,4-Dichloroquinoline-3-carbonitrile is a synthetic organic compound with a molecular
formula of C10H4Cl2N2 and a molecular weight of 223.06 g/mol .[1][2] It is classified as a
quinoline derivative, characterized by a quinoline bicyclic structure substituted with two chlorine
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atoms at positions 2 and 4, and a nitrile group at position 3. Commercial sources typically offer
this compound as a solid with a purity of 95% or greater.[1][3]

Table 1: General Properties of 2,4-Dichloroquinoline-3-carbonitrile

Property Value Reference
CAS Number 69875-54-3 [11[2]
Molecular Formula C10H4CI2N2 [1][2]
Molecular Weight 223.06 g/mol [1112]
Physical Form Solid [3]

Purity > 95% [11[3]

Note on Physical Constants: Specific experimental data for the melting point, boiling point, and
solubility of 2,4-dichloroquinoline-3-carbonitrile are not readily available in the reviewed
literature. For comparative purposes, the related compound, 2,4-dichloroquinoline (CAS No:
703-61-7), is a solid with a reported melting point of 52-54 °C and a boiling point of 282 °C. Itis
soluble in chloroform and methanol. These values should be considered as estimates for the
titte compound and require experimental verification.

Spectral Data

Detailed experimental spectra (*H NMR, 13C NMR, IR, and Mass Spectrometry) for 2,4-
dichloroquinoline-3-carbonitrile are not widely published. Researchers are advised to
perform their own spectral analysis upon acquisition of the compound. For reference, the
spectral data for the analogous 2,4-dichloroquinoline are available in public databases and can
offer insights into the expected spectral regions for the quinoline core.

Reactivity and Synthesis
Chemical Reactivity

2,4-Dichloroquinoline-3-carbonitrile is described as a nitrosourea compound that can be
activated by a reducing agent.[1][2] This activation facilitates its reaction with amines to form
the corresponding N,N'-dichloroquinoline derivatives.[1][2]
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A key study by Mekheimer (1997) investigated the nucleophilic substitution reactions of 2,4-
dichloroquinoline-3-carbonitrile.[4] The research demonstrated that the compound reacts
with various nucleophiles, leading to the synthesis of novel substituted quinolines. For instance,
reaction with thiolate anions results in the formation of thio ethers, while reactions with amines
and hydrazine lead to aminoquinolines and pyrazoloquinolines, respectively.[4] Nucleophilic
substitution with the azide anion has also been reported, yielding azidoquinolines.[4] These
reactions highlight the susceptibility of the chloro substituents to nucleophilic attack, a common
feature of chloro-substituted nitrogen heterocycles.

General Reactivity of 2,4-Dichloroquinoline-3-carbonitrile
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Caption: Reactivity of 2,4-Dichloroquinoline-3-carbonitrile.

Synthesis

While a detailed, step-by-step synthesis protocol for 2,4-dichloroquinoline-3-carbonitrile is
not fully detailed in the readily available literature, the work of Mekheimer (1997) implies its
synthesis as a starting material for further reactions.[4] The synthesis of related 2-
chloroquinoline-3-carbonitriles often involves the reaction of the corresponding 2-
chloroquinoline-3-carbaldehyde with an ammonia source. A plausible synthetic route for 2,4-
dichloroquinoline-3-carbonitrile could involve the Vilsmeier-Haack reaction on an
appropriate acetanilide precursor to form a 2-chloro-3-formylquinoline, followed by further
chlorination and conversion of the aldehyde to a nitrile.
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Hypothetical Synthesis Workflow
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Caption: A potential synthetic pathway for the target compound.

Biological Activity and Applications in Drug
Development

2,4-Dichloroquinoline-3-carbonitrile has been identified as a compound with potential
anticancer activity.[1][2] It is suggested to function by binding to DNA and inhibiting RNA
synthesis, leading to the inhibition of cancer cell growth.[1][2] In vitro studies have
demonstrated its effectiveness against leukemia cells.[1][2]
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The precise molecular mechanisms and the specific signaling pathways affected by this
compound have not been fully elucidated in the available literature. However, the broader class
of quinoline derivatives has been extensively studied for their therapeutic potential, often
targeting key cellular processes in cancer. For instance, other quinoline derivatives have been
shown to induce apoptosis and autophagy in cancer cells through modulation of pathways such
as the Akt/mTOR signaling cascade.

Proposed Mechanism of Action
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Caption: Proposed anticancer mechanism of the title compound.
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Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of 2,4-dichloroquinoline-3-
carbonitrile would be found in the full text of the Mekheimer (1997) paper in the journal
Heterocyclic Communications. Based on the abstract, a general procedure for nucleophilic
substitution would involve reacting 2,4-dichloroquinoline-3-carbonitrile with the desired
nucleophile in a suitable solvent, likely with heating. Purification would likely be achieved
through standard techniques such as recrystallization or column chromatography.

General Protocol for Nucleophilic Substitution (Hypothetical, based on Mekheimer, 1997):

e Dissolve 2,4-dichloroquinoline-3-carbonitrile in an appropriate solvent (e.g., ethanol,
DMF).

o Add the nucleophile (e.g., an amine, thiol, or sodium azide) to the solution, often in a slight
molar excess.

» Heat the reaction mixture to reflux for a specified period, monitoring the reaction progress by
thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

« |solate the crude product by filtration if it precipitates, or by extraction following the addition
of water.

» Purify the crude product by recrystallization from a suitable solvent or by column
chromatography on silica gel.

o Characterize the purified product using spectroscopic methods (NMR, IR, MS) and elemental
analysis.

Conclusion

2,4-Dichloroquinoline-3-carbonitrile is a reactive intermediate with demonstrated potential as
a precursor for the synthesis of various substituted quinolines and as a cytotoxic agent. While
its basic chemical identity is established, there is a notable lack of comprehensive, publicly
available data regarding its specific physical properties and detailed biological mechanisms.
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Further research is warranted to fully characterize this compound and to explore its potential in
the development of novel anticancer therapeutics. This guide serves as a foundational
document to aid in these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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